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Compound of Interest

Compound Name: 2-Aminopentane

Cat. No.: B145832 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Aminopentane (also known as 1-Methylbutylamine). The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices. 2-Aminopentane is a flammable liquid and vapor that can cause severe

skin burns and eye damage.[1][2] Adherence to these protocols is critical to mitigate risks.

Properties of 2-Aminopentane
Property Value

CAS Number 63493-28-7

Molecular Formula C₅H₁₃N

Molecular Weight 87.16 g/mol

Appearance Colorless to light yellow liquid[2]

Boiling Point 90.5-91.5 °C

Flash Point -6 °C to 35 °C (closed cup)[2]

Density 0.736 g/mL at 25 °C

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for the specific procedures being performed

to ensure the appropriate level of PPE is selected.[3] The following table summarizes the

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b145832?utm_src=pdf-interest
https://www.benchchem.com/product/b145832?utm_src=pdf-body
https://www.benchchem.com/product/b145832?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-aminopentane.pdf
https://www.tcichemicals.com/OP/en/p/A1102
https://www.benchchem.com/product/b145832?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/A1102
https://www.tcichemicals.com/OP/en/p/A1102
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_methyl_N_pentylcyclohexan_1_amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


recommended PPE for handling 2-Aminopentane.

PPE Category Recommended Equipment Specifications and Use

Eye and Face Protection
Chemical splash goggles and

face shield

Must meet ANSI Z.87.1 or

European Standard EN166. A

face shield should be worn

over goggles, especially when

there is a risk of splashing.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), flame-

resistant lab coat, and closed-

toe shoes

Consult the glove

manufacturer's chemical

resistance guide for suitability.

Lab coats should be fully

buttoned. Long pants and

shoes covering the entire foot

are required.

Respiratory Protection

Type ABEK (EN14387)

respirator filter or equivalent

NIOSH/MSHA approved

respirator

A respirator is necessary in

poorly ventilated areas or for

procedures that may generate

significant vapors.[3] Use

should follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

Operational Plan: Handling and Storage
1. Engineering Controls:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][4]

2. Handling Procedures:
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Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Use only non-sparking tools.[2][4]

Keep the container tightly closed when not in use.[1][2]

Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mists.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking is

permitted in the handling area.[1][2][3]

3. Storage:

Store in a cool, well-ventilated place, locked up.[1][2]

The storage class is for flammable liquids.

Keep containers in a corrosive-resistant location.[3]

This material is air-sensitive; store under an inert atmosphere if possible.[4][5]

Store away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, and acid chlorides.[4][6]

Disposal Plan
Waste disposal must be conducted in accordance with all local, state, and federal regulations.

[7]

Waste Classification: 2-Aminopentane is considered RCRA hazardous waste due to its

ignitability (D001) and corrosivity (D002).[7]

Container Disposal: Do not dispose of the material into drains.[4][6] Dispose of the contents

and the container at an approved waste disposal plant.[2]

Rinse Water: The recommended disposal for rinse waters from empty containers is to flush

them to a treated system.[7]
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Emergency Situation Procedural Steps

Spill

1. Evacuate the area and remove all ignition

sources. 2. Ventilate the area of the spill or leak.

[3] 3. Wear appropriate PPE, including

respiratory protection. 4. Contain the spill using

inert absorbent materials (e.g., vermiculite,

sand).[8] 5. Collect the absorbed material using

spark-proof tools and place it into a sealed,

suitable container for hazardous waste disposal.

[9][8]

Skin Contact

1. Immediately remove all contaminated

clothing, including shoes.[1][7][10] 2. Flush the

affected skin with plenty of water for at least 15

minutes, using a safety shower if available.[7]

[10] 3. Seek immediate medical attention.[1][7]

Eye Contact

1. Immediately flush the eyes cautiously with

water for at least 15 minutes.[1][7][10] 2.

Remove contact lenses if present and easy to

do so; continue rinsing.[1][7][10] 3. Forcibly hold

the eyes open to ensure a thorough wash.[10] 4.

Seek immediate medical attention.[1][2]

Inhalation

1. Move the person to fresh air and keep them

at rest in a position comfortable for breathing.[1]

[2] 2. If the person is not breathing, give artificial

respiration.[1] 3. Seek immediate medical

attention.[1][2]

Ingestion

1. Rinse the mouth with water.[2][7] 2. Do NOT

induce vomiting.[2][7] 3. Seek immediate

medical attention or call a poison control center.

[7][11]

Fire 1. Use carbon dioxide (CO₂), dry chemical, or

chemical foam for extinction. Water mist may be

used to cool closed containers.[6] 2. Vapors

may form explosive mixtures with air and can
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travel to an ignition source and flash back.[6] 3.

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[6]
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Workflow for Handling and Disposal of 2-Aminopentane

Preparation

Handling

Storage Disposal

Emergency Event

Conduct Risk Assessment

Don Appropriate PPE

Ensure Engineering Controls are Functional

Work in Fume Hood

Begin Work

Use Spark-Proof Tools Spill Exposure

Keep Container Closed

Store in Cool, Ventilated Area

After Use

Treat as Hazardous Waste (D001, D002)

End of Use

Segregate from Incompatibles Use Approved Waste Disposal Plant

Contain & Collect Seek Medical Attention

Follow First Aid

Click to download full resolution via product page

Caption: Logical workflow for the safe handling, storage, and disposal of 2-Aminopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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